![molecular formula C24H23N5O2 B2771303 8-benzyl-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 877644-33-2](/img/structure/B2771303.png)
8-benzyl-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Description
8-benzyl-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C24H23N5O2 and its molecular weight is 413.481. The purity is usually 95%.
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Scientific Research Applications
Receptor Affinity and Antidepressant/Anxiolytic-like Activities
Research has identified derivatives of this compound as potent ligands for serotoninergic (5-HT1A) receptors, indicating their potential for anxiolytic and antidepressant activities. Compounds such as 8-[3-(N4-phenyl)-piperazin-N1-yl-propyl]-1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione have demonstrated anxiolytic-like activity comparable to Diazepam and antidepressant-like effects akin to Imipramine in animal models. These findings suggest the compound's derivatives could serve as leads for developing new therapeutics for anxiety and depression (Zagórska et al., 2009).
Dual-target Directed Ligands for Neurodegenerative Diseases
Further research into the compound's derivatives has explored their dual-target capabilities, combining A2A adenosine receptor antagonistic activity with monoamine oxidase B (MAO-B) inhibition. This dual activity is particularly relevant for neurodegenerative diseases like Parkinson's. For instance, the derivative 9-(2-chloro-6-fluorobenzyl)-1,3-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione exhibited potent dual action, suggesting a promising avenue for disease-modifying effects in neurodegeneration (Załuski et al., 2019).
Adenosine Receptor Antagonism
Derivatives of the compound have also shown significant affinity and selectivity towards adenosine receptors, particularly the A3 subtype. This specificity could be leveraged in designing new therapeutics targeting various conditions mediated by adenosine receptors, such as inflammatory diseases, cancer, and cardiac disorders. One derivative, 1-benzyl-7-methyl-3-propyl-1H,8H-imidazo[2,1-f]purine-2,4-dione, demonstrated high affinity for the A3 receptor, indicating its potential as a selective antagonist (Baraldi et al., 2005).
Properties
IUPAC Name |
6-benzyl-4,7-dimethyl-2-[(2-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N5O2/c1-16-9-7-8-12-19(16)15-29-22(30)20-21(26(3)24(29)31)25-23-27(17(2)13-28(20)23)14-18-10-5-4-6-11-18/h4-13H,14-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEJVBXPBYJKIHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C(=O)C3=C(N=C4N3C=C(N4CC5=CC=CC=C5)C)N(C2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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